Cas no 50480-29-0 (Benzodthiazole-2,5-diamine)

• Product Name: Benzodthiazole-2,5-diamine
• CAS No: 50480-29-0
• MF: C₇H₇N₃S
• MW: 165.215579271317
• MDL: MFCD00781838
• CID: 366846
• PubChem ID: 768525
• Update Time: 2025-11-02

Benzodthiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazole-2,5-diamine
• 1,3-Benzothiazole-2,5-diamine
• 2,5-Benzothiazolediamine
• 2,5-BENZOTHIAZOLEDIAMINE(9CI)
• 1,3-benzothiazole-2,5-diamine(SALTDATA: FREE)
• 2,5-Diamino-benzthiazol
• 2,5-diaminobenzthiazole
• 5-aminobenzothiazol-2-ylamine
• AC1LGBZX
• AC1Q4W68
• Benzothiazol-2,5-diyldiamin
• Benzothiazole-2,5-diamine
• benzothiazole-2,5-diyldiamine
• UPENN_ABS_032
• CS-0370425
• SCHEMBL2190447
• SMR001318310
• DTXSID00354313
• MLS002280490
• AMH_003
• FT-0748497
• MFCD00781838
• AT27607
• EN300-2982972
• HMS2204K23
• HGSZQBRMZNHXJZ-UHFFFAOYSA-N
• 50480-29-0
• 5-amino-benzothiazol-2-ylamine
• AKOS000108124
• BB 0244241
• CHEMBL1719861
• TS-00129
• STK500889
• DB-031036
• Benzodthiazole-2,5-diamine

• MDL： MFCD00781838
• Inchi： 1S/C7H7N3S/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,8H2,(H2,9,10)
• InChI Key： HGSZQBRMZNHXJZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 165.03621
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 64.93

Benzodthiazole-2,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzodthiazole-2,5-diamine

Benzodthiazole-2,5-diamine (CAS No. 50480-29-0): Properties, Applications, and Market Insights

Benzodthiazole-2,5-diamine (CAS No. 50480-29-0) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This heterocyclic amine, characterized by its unique benzodithiazole structure, plays a crucial role in the synthesis of advanced materials, dyes, and functional polymers. Its molecular formula, C₇H₇N₃S₂, highlights its nitrogen and sulfur-rich composition, which contributes to its versatile reactivity and utility.

The chemical properties of Benzodthiazole-2,5-diamine make it an invaluable intermediate in organic synthesis. Its diamine functionality allows for facile incorporation into larger molecular frameworks, enabling the creation of polymers with tailored electronic and optical properties. Researchers have explored its use in the development of conductive polymers, which are increasingly relevant in the field of flexible electronics and energy storage solutions—topics that dominate current scientific and industrial discussions.

One of the most prominent applications of Benzodthiazole-2,5-diamine is in the dye and pigment industry. Its ability to form stable, vibrant colors when reacted with various coupling agents has made it a preferred choice for high-performance dyes. These dyes are used in textiles, inks, and coatings, where colorfastness and durability are paramount. With the growing demand for eco-friendly and sustainable dyeing processes, benzodithiazole-based dyes are being investigated for their potential to reduce environmental impact.

In the realm of materials science, Benzodthiazole-2,5-diamine is a key building block for the synthesis of polybenzothiazoles, a class of high-performance polymers known for their exceptional thermal stability and mechanical strength. These polymers are used in aerospace, automotive, and electronics industries, where materials must withstand extreme conditions. The ongoing push for lightweight and durable materials in electric vehicles (EVs) and renewable energy systems has further amplified interest in such advanced polymers.

The pharmaceutical industry has also shown interest in Benzodthiazole-2,5-diamine derivatives due to their potential biological activities. While the compound itself is not a drug, its structural motif is found in various pharmacologically active molecules. Researchers are exploring its incorporation into novel therapeutic agents, particularly in areas like antimicrobial and anticancer drug development. This aligns with the global focus on combating antibiotic resistance and finding new cancer treatments.

From a market perspective, the demand for Benzodthiazole-2,5-diamine is expected to grow steadily, driven by its diverse applications. The compound is primarily supplied by specialty chemical manufacturers, with Asia being a major production hub. Quality control and purity are critical factors in its commercial supply, as impurities can significantly affect its performance in downstream applications. Recent advancements in synthetic methodologies have improved the efficiency of its production, making it more accessible to researchers and industries alike.

Environmental and safety considerations are paramount when handling Benzodthiazole-2,5-diamine. While it is not classified as highly hazardous, proper laboratory practices should be followed to ensure safe usage. The compound’s stability under various conditions has been well-studied, and it is generally considered compatible with standard industrial processes. However, as with any chemical, appropriate personal protective equipment (PPE) and ventilation are recommended during handling.

Innovation surrounding Benzodthiazole-2,5-diamine continues to evolve, with researchers exploring novel derivatives and applications. Its role in the development of smart materials—such as those responsive to light, temperature, or pH—is particularly exciting. These materials have potential uses in sensors, drug delivery systems, and adaptive coatings, areas that are at the forefront of materials science research today.

For those sourcing Benzodthiazole-2,5-diamine, it is essential to work with reputable suppliers who can provide detailed technical data sheets and certificates of analysis. The compound is typically available in powder form, with purity levels ranging from 95% to 99%, depending on the intended use. Storage recommendations usually include keeping the material in a cool, dry place, protected from light and moisture to maintain its stability over time.

In conclusion, Benzodthiazole-2,5-diamine (CAS No. 50480-29-0) is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure and properties make it indispensable in the synthesis of advanced materials, dyes, and potentially pharmaceuticals. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow, solidifying its position as a key player in the specialty chemicals market.